Cas no 1185298-12-7 (3-(4-fluorophenoxy)piperidine hydrochloride)

• Product Name: 3-(4-fluorophenoxy)piperidine hydrochloride
• CAS No: 1185298-12-7
• MF: C₁₁H₁₅ClFNO
• MW: 231.69430565834
• MDL: MFCD04117750
• CID: 858493
• PubChem ID: 17749769
• Update Time: 2026-04-29

3-(4-fluorophenoxy)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenoxy)piperidine HCl
• 3-(4-fluorophenoxy)piperidine hydrochloride

• MDL： MFCD04117750
• Inchi： InChI=1S/C11H14FNO.ClH/c12-9-3-5-10(6-4-9)14-11-2-1-7-13-8-11;/h3-6,11,13H,1-2,7-8H2;1H
• InChI Key： OXORTCLBZJUWHX-UHFFFAOYSA-N
• SMILES： C1CC(CNC1)OC2=CC=C(C=C2)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

3-(4-fluorophenoxy)piperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330;P501
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-fluorophenoxy)piperidine hydrochloride

Introduction to 3-(4-fluorophenoxy)piperidine hydrochloride (CAS No. 1185298-12-7)

3-(4-fluorophenoxy)piperidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1185298-12-7, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a 4-fluorophenoxy substituent at the third carbon of the piperidine ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation and bioavailability in medicinal applications. The fluorine atom in the aromatic ring contributes to the compound's metabolic stability and binding affinity, attributes that are highly sought after in the design of small-molecule drugs targeting various biological pathways.

In recent years, 3-(4-fluorophenoxy)piperidine hydrochloride has garnered attention in academic and industrial research due to its potential pharmacological activity. Its structural motif is reminiscent of well-known pharmacophores found in therapeutic agents, particularly those affecting central nervous system (CNS) function. The combination of the piperidine core with the fluorinated phenyl group suggests utility in developing novel treatments for neurological disorders.

One of the most compelling aspects of this compound is its role as a key intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. Researchers have leveraged its structural framework to explore derivatives with improved efficacy and reduced side effects. For instance, modifications at the nitrogen or fluorine positions can yield compounds with targeted action against specific enzymes or receptors implicated in diseases such as depression, anxiety, and neurodegeneration.

The 4-fluorophenoxy moiety, in particular, has been extensively studied for its ability to modulate neurotransmitter systems. Fluoro-substituted aromatic compounds are known for their enhanced bioavailability and prolonged half-life due to reduced metabolic clearance. This characteristic makes 3-(4-fluorophenoxy)piperidine hydrochloride an attractive candidate for further exploration in preclinical studies aimed at identifying new therapeutic agents.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(4-fluorophenoxy)piperidine hydrochloride for potential drug candidates. Molecular docking simulations and virtual screening have identified several promising derivatives that may exhibit superior binding affinity to biological targets compared to existing drugs. These computational approaches have accelerated the drug discovery pipeline, allowing researchers to focus on the most promising leads.

The pharmaceutical industry has also shown interest in this compound due to its versatility as a building block for novel therapeutics. Its structural features make it amenable to further chemical modifications, enabling the synthesis of libraries of compounds with diverse pharmacological activities. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

In addition to its potential applications in CNS disorders, 3-(4-fluorophenoxy)piperidine hydrochloride has been investigated for its role in other therapeutic areas. For example, its structural similarity to certain antipsychotic and antidepressant drugs suggests that it may have utility in treating psychotic disorders or mood disturbances. Preclinical studies have begun to explore these possibilities, with initial results indicating promising activity in animal models.

The synthesis of 3-(4-fluorophenoxy)piperidine hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the piperidine nitrogen and palladium-catalyzed cross-coupling reactions to introduce the 4-fluorophenoxy group. Advances in synthetic methodologies have improved the efficiency of these processes, making large-scale production more feasible.

The safety profile of this compound is another critical consideration during drug development. Preliminary toxicology studies have been conducted to assess its acute and chronic toxicity potential. These studies have provided valuable insights into its metabolic pathways and potential side effects, which are essential for determining appropriate dosing regimens and identifying any contraindications.

The regulatory landscape for pharmaceuticals continues to evolve, emphasizing stringent requirements for safety and efficacy before market approval. As such, thorough characterization of 3-(4-fluorophenoxy)piperidine hydrochloride is necessary to meet these standards. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its chemical structure and purity.

In conclusion,3-(4-fluorophenoxy)piperidine hydrochloride represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutics targeting neurological disorders and other diseases. Continued investigation into its pharmacological properties and synthetic pathways will likely yield valuable insights into new treatment strategies for unmet medical needs.